Cas no 53219-95-7 (3-(3,5-dichlorophenyl)carbamoylpropanoic acid)

• Product Name: 3-(3,5-dichlorophenyl)carbamoylpropanoic acid
• CAS No: 53219-95-7
• MF: C₁₀H₉Cl₂NO₃
• MW: 262.089360952377
• CID: 1581281
• PubChem ID: 171256
• Update Time: 2025-08-05

3-(3,5-dichlorophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3,5-dichlorophenyl)amino]-4-oxobutanoic acid
• butanoic acid, 4-[(3,5-dichlorophenyl)amino]-4-oxo-
• 4-(3,5-dichloroanilino)-4-oxobutanoic acid
• 3-(3,5-dichlorophenyl)carbamoylpropanoic acid
• 3-[(3,5-dichlorophenyl)carbamoyl]propanoic acid
• 3-(3,5-dichloroanilinocarbonyl)propionic acid
• Cambridge id 5312393
• MFCD00169577
• JS-0535
• 53219-95-7
• F3146-0988
• CCG-5844
• CCRIS 2401
• DTXSID70201305
• AKOS000483511
• CHEMBL568228
• CS-0327054
• SR-01000204096-1
• Oprea1_877230
• 3-[(3,5-dichlorophenyl)carbamoyl]propanoicacid
• CBMicro_016752
• N-(3,5-dichlorophenyl)succinamic acid
• SR-01000204096
• BIM-0016892.P001
• N-(3,5-Dichlorophenyl)-succinamide
• Oprea1_232084
• 4-((3,5-Dichlorophenyl)amino)-4-oxobutanoic acid
• 865VM8M587
• STK039087
• 3-[(3,5-Dichloroanilino)carbonyl]propionic acid

• Inchi： 1S/C10H9Cl2NO3/c11-6-3-7(12)5-8(4-6)13-9(14)1-2-10(15)16/h3-5H,1-2H2,(H,13,14)(H,15,16)
• InChI Key： AKKPXGYDZXXJLI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CCC(=O)O)=O)Cl

Computed Properties

• Exact Mass: 260.99607
• Monoisotopic Mass: 260.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(3,5-dichlorophenyl)carbamoylpropanoic acid

3-(3,5-Dichlorophenyl)carbamoylpropanoic Acid: A Comprehensive Overview

3-(3,5-Dichlorophenyl)carbamoylpropanoic acid (CAS No. 53219-95-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(3,5-dichlorophenyl)ureidoacetic acid, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

Chemical Properties and Structure

3-(3,5-Dichlorophenyl)carbamoylpropanoic acid is a white crystalline solid with a molecular formula of C₁₁H₁₀Cl₂N₂O₃. The compound features a carboxylic acid group and a urea moiety attached to a 3,5-dichlorophenyl ring. The presence of these functional groups imparts distinct chemical properties to the molecule. The carboxylic acid group makes the compound slightly acidic, while the urea moiety provides hydrogen bonding capabilities. These properties contribute to its solubility in polar solvents and its ability to form stable complexes with various metal ions.

Synthesis Methods

The synthesis of 3-(3,5-dichlorophenyl)carbamoylpropanoic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3,5-dichlorophenyl isocyanate with 3-aminopropionic acid or its ester derivatives. This reaction typically proceeds via nucleophilic addition of the amine to the isocyanate group, followed by hydrolysis to form the final product. Another method involves the condensation of 3,5-dichlorophenylamine with 3-chloropropionyl chloride in the presence of a base, followed by hydrolysis to yield the desired compound.

Biological Applications

3-(3,5-Dichlorophenyl)carbamoylpropanoic acid has shown promising biological activities that make it an attractive candidate for various therapeutic applications. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, this compound has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

Clinical Trials and Research Advancements

The therapeutic potential of 3-(3,5-dichlorophenyl)carbamoylpropanoic acid has been further explored through preclinical and clinical studies. Preclinical studies have shown that this compound can effectively reduce inflammation and oxidative stress in animal models of arthritis and neurodegenerative diseases. These findings have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Early-phase clinical trials have reported promising results, with the compound demonstrating good tolerability and significant therapeutic effects.

Mechanisms of Action

The biological activities of 3-(3,5-dichlorophenyl)carbamoylpropanoic acid are attributed to its ability to modulate multiple signaling pathways. One key mechanism involves the inhibition of COX enzymes, which are responsible for the production of prostaglandins—mediators of inflammation and pain. By inhibiting COX activity, this compound can reduce the levels of inflammatory mediators and alleviate symptoms associated with inflammatory conditions. Additionally, its antioxidant properties help neutralize reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Potential Therapeutic Applications

The diverse biological activities of 3-(3,5-dichlorophenyl)carbamoylpropanoic acid make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease (IBD). Furthermore, its antioxidant effects may be beneficial in managing neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. Ongoing research is also exploring its potential as an adjunct therapy in cancer treatment due to its ability to modulate inflammatory pathways that contribute to tumor progression.

Safety and Toxicity Profile